Cas no 2229405-37-0 (1-{1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}ethan-1-one)
1-{1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}ethan-1-one Chemical and Physical Properties
Names and Identifiers
-
- 1-{1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}ethan-1-one
- 1-{1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}ethan-1-one
- 2229405-37-0
- EN300-1748760
-
- Inchi: 1S/C15H13FO2/c1-10(17)15(8-9-15)14-7-6-13(18-14)11-2-4-12(16)5-3-11/h2-7H,8-9H2,1H3
- InChI Key: RQBNLDBRYLGMAT-UHFFFAOYSA-N
- SMILES: FC1C=CC(=CC=1)C1=CC=C(C2(C(C)=O)CC2)O1
Computed Properties
- Exact Mass: 244.08995782g/mol
- Monoisotopic Mass: 244.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 329
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 30.2Ų
1-{1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}ethan-1-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1748760-0.05g |
1-{1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}ethan-1-one |
2229405-37-0 | 0.05g |
$1140.0 | 2023-09-20 | ||
| Enamine | EN300-1748760-0.1g |
1-{1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}ethan-1-one |
2229405-37-0 | 0.1g |
$1195.0 | 2023-09-20 | ||
| Enamine | EN300-1748760-0.25g |
1-{1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}ethan-1-one |
2229405-37-0 | 0.25g |
$1249.0 | 2023-09-20 | ||
| Enamine | EN300-1748760-0.5g |
1-{1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}ethan-1-one |
2229405-37-0 | 0.5g |
$1302.0 | 2023-09-20 | ||
| Enamine | EN300-1748760-1.0g |
1-{1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}ethan-1-one |
2229405-37-0 | 1g |
$1357.0 | 2023-06-03 | ||
| Enamine | EN300-1748760-2.5g |
1-{1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}ethan-1-one |
2229405-37-0 | 2.5g |
$2660.0 | 2023-09-20 | ||
| Enamine | EN300-1748760-5.0g |
1-{1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}ethan-1-one |
2229405-37-0 | 5g |
$3935.0 | 2023-06-03 | ||
| Enamine | EN300-1748760-10.0g |
1-{1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}ethan-1-one |
2229405-37-0 | 10g |
$5837.0 | 2023-06-03 | ||
| Enamine | EN300-1748760-1g |
1-{1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}ethan-1-one |
2229405-37-0 | 1g |
$1357.0 | 2023-09-20 | ||
| Enamine | EN300-1748760-5g |
1-{1-[5-(4-fluorophenyl)furan-2-yl]cyclopropyl}ethan-1-one |
2229405-37-0 | 5g |
$3935.0 | 2023-09-20 |
1-{1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}ethan-1-one Related Literature
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Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
Additional information on 1-{1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}ethan-1-one
Recent Advances in the Study of 1-{1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}ethan-1-one (CAS: 2229405-37-0)
The compound 1-{1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}ethan-1-one (CAS: 2229405-37-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.
Recent studies have highlighted the synthetic versatility of 2229405-37-0, which features a cyclopropyl group adjacent to a furan ring substituted with a 4-fluorophenyl moiety. This structural motif is particularly interesting for its potential to interact with various biological targets, including enzymes and receptors involved in inflammatory and oncogenic pathways. Researchers have employed advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, to efficiently produce this compound in high yields and purity.
In vitro and in vivo studies have demonstrated that 1-{1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}ethan-1-one exhibits promising pharmacological properties. For instance, it has shown inhibitory activity against specific kinases implicated in cancer progression, suggesting its potential as a lead compound for anticancer drug development. Additionally, preliminary data indicate that this compound may modulate inflammatory responses, making it a candidate for further investigation in autoimmune and chronic inflammatory diseases.
The mechanism of action of 2229405-37-0 is currently under investigation, with recent studies employing computational modeling and X-ray crystallography to elucidate its binding interactions with target proteins. These efforts have revealed that the compound's cyclopropyl and furan rings play a critical role in its binding affinity and selectivity, providing valuable insights for structure-activity relationship (SAR) optimization.
Despite these promising findings, challenges remain in the development of 1-{1-5-(4-fluorophenyl)furan-2-ylcyclopropyl}ethan-1-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further preclinical studies. However, the compound's unique chemical scaffold and demonstrated biological activity make it a compelling subject for ongoing research in the field of medicinal chemistry.
In conclusion, 2229405-37-0 represents a promising candidate for drug development, with recent studies underscoring its synthetic accessibility, biological potency, and potential therapeutic applications. Future research should focus on optimizing its pharmacological properties and advancing it through the drug discovery pipeline. This brief highlights the importance of continued investigation into this compound and its derivatives, which may yield novel treatments for a range of diseases.
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